Cas no 272438-11-6 (Methyl 1-BOC-indole-5-carboxylate)

• Product Name: Methyl 1-BOC-indole-5-carboxylate
• CAS No: 272438-11-6
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• MDL: MFCD13183437
• CID: 1039371
• PubChem ID: 53668780
• Update Time: 2025-04-20

Methyl 1-BOC-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 5-methyl 1H-indole-1,5-dicarboxylate
• 1-O-tert-butyl 5-O-methyl indole-1,5-dicarboxylate
• 1-Boc-1H-indole-5-carboxylic acid methyl ester
• 1-tert-butoxycarbonyl-5-methoxycarbonylindole
• N-tert-butoxycarbonylindole-5-carboxylic acid methyl ester
• 1-Boc-indole-5-carboxylic acid methyl ester
• 1-(tert-Butoxycarbonyl)-5-methoxycarbonyl-1H-indole
• AKOS015969470
• 1H-Indole-1,5-dicarboxylic acid, 1-(1,1-dimethylethyl) 5-methyl ester
• Methyl 1-BOC-indole-5-carboxylate
• MFCD13183437
• F18247
• AYLPJERLLUZRGD-UHFFFAOYSA-N
• A876994
• 272438-11-6
• XKA43811
• SS-6029
• SCHEMBL1057530
• 1-tert-Butyl5-methyl1H-indole-1,5-dicarboxylate
• CS-0312117
• DTXSID20705823

• MDL： MFCD13183437
• Inchi： 1S/C15H17NO4/c1-15(2,3)20-14(18)16-8-7-10-9-11(13(17)19-4)5-6-12(10)16/h5-9H,1-4H3
• InChI Key： AYLPJERLLUZRGD-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C=C(C(=O)OC)C=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.11600
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: -12℃
• Boiling Point: 387.3±34.0 °C at 760 mmHg
• Flash Point: 188.0±25.7 °C
• Solubility: Almost insoluble (0.01 g/l) (25 º C),
• PSA: 57.53000
• LogP: 3.21110
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 1-BOC-indole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)